Cas no 175473-81-1 ((2S)-1-(1H-imidazol-2-yl)propan-2-ol)

• Product Name: (2S)-1-(1H-imidazol-2-yl)propan-2-ol
• CAS No: 175473-81-1
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 1994868
• PubChem ID: 10898723
• Update Time: 2026-04-28

(2S)-1-(1H-imidazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (aS)-a-methyl-1H-Imidazole-2-ethanol
• (2S)-1-(1H-imidazol-2-yl)propan-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on (2S)-1-(1H-imidazol-2-yl)propan-2-ol

Introduction to (2S)-1-(1H-imidazol-2-yl)propan-2-ol (CAS No. 175473-81-1)

(2S-1-(1H-imidazol-2-yl)propan-2-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 175473-81-1, has garnered considerable attention due to its potential applications in drug development and biomedicine. The molecular structure of this compound incorporates an imidazole moiety, which is a heterocyclic organic compound containing nitrogen, making it a valuable scaffold for various pharmacological investigations.

The stereochemistry of (2S-1-(1H-imidazol-2-yl)propan-2-ol) is particularly noteworthy, as the (2S) configuration suggests a specific spatial arrangement of atoms that can influence its biological activity. This stereochemical specificity is often a critical factor in the design and development of pharmaceutical agents, where the three-dimensional structure of a molecule can significantly impact its efficacy and selectivity. The presence of the propan-2-ol group provides a hydroxylated side chain, which can participate in various hydrogen bonding interactions, further enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel compounds that incorporate imidazole rings due to their widespread presence in bioactive molecules. Imidazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic intervention. The compound (2S-1-(1H-imidazol-2-yl)propan-2-ol) represents an innovative approach to leveraging the structural advantages of imidazole-based scaffolds for the discovery of new pharmacological agents.

The synthesis of (2S-1-(1H-imidazol-2-yl)propan-2-ol) involves sophisticated organic chemistry techniques that ensure the precise construction of its molecular framework. The stereochemical integrity of the (2S) configuration is maintained through carefully controlled reaction conditions, including chiral resolution or asymmetric synthesis methods. These synthetic strategies are essential for producing enantiomerically pure compounds, which are often required for optimal biological activity and minimal side effects.

Recent research has highlighted the potential of (2S-1-(1H-imidazol-2-yl)propan-2-ol) in various pharmacological contexts. Studies have demonstrated its interactions with specific biological targets, suggesting possible applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. The hydroxyl group and the imidazole moiety contribute to its versatility, allowing it to engage with multiple binding sites on biological molecules. This multifunctionality makes it an attractive candidate for further exploration in drug discovery.

The compound's structural features also make it suitable for use as an intermediate in the synthesis of more complex pharmaceutical molecules. By serving as a building block, (2S-1-(1H-imidazol-2-yl)propan-2-ol) can be incorporated into larger scaffolds designed to enhance specific pharmacological properties. This modular approach to drug design is increasingly prevalent in modern pharmaceutical research, where libraries of building blocks are used to generate diverse chemical entities with tailored biological activities.

In conclusion, (2S-1-(1H-imidazol-2-yl)propan-2-ol) (CAS No. 175473-81-1) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the imidazole ring and the (2S) stereochemistry of the propanolic side chain, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.